Cas no 69737-64-0 (Benzoic acid, 2-[4-(1-methylethyl)phenoxy]-)

• Product Name: Benzoic acid, 2-[4-(1-methylethyl)phenoxy]-
• CAS No: 69737-64-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 1739006
• PubChem ID: 28540601
• Update Time: 2025-04-21

Benzoic acid, 2-[4-(1-methylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[4-(1-methylethyl)phenoxy]-
• 2-(4-Propan-2-ylphenoxy)benzoic acid
• A1-05329
• SCHEMBL942729
• 2-[4-(propan-2-yl)phenoxy]benzoic acid
• 69737-64-0

• Inchi： 1S/C16H16O3/c1-11(2)12-7-9-13(10-8-12)19-15-6-4-3-5-14(15)16(17)18/h3-11H,1-2H3,(H,17,18)
• InChI Key： VVXXNDXBHXFDQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53